Cas no 53649-11-9 (Propanoic acid, bis(dimethylphenyl)-)

• Product Name: Propanoic acid, bis(dimethylphenyl)-
• CAS No: 53649-11-9
• MF: C₁₉H₂₂O₂
• MW: 282.376785755157
• CID: 356773
• PubChem ID: 71365121
• Update Time: 2025-04-19

Propanoic acid, bis(dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, bis(dimethylphenyl)-
• 2,2-bis(2,3-dimethylphenyl)propanoic acid
• 53649-11-9
• DTXSID00788553

• Inchi： 1S/C19H22O2/c1-12-8-6-10-16(14(12)3)19(5,18(20)21)17-11-7-9-13(2)15(17)4/h6-11H,1-5H3,(H,20,21)
• InChI Key： PTWVZTCTWQTYBY-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1C=CC=C(C)C=1C)C1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 282.16206
• Monoisotopic Mass: 282.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3